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Compound of Interest

Compound Name: N-Methylbenzo[dJoxazol-2-amine

Cat. No.: B034686

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylbenzo[d]oxazol-2-amine is a promising anthelmintic agent with demonstrated
efficacy against various parasitic roundworms. This technical guide provides a comprehensive
overview of its chemical properties, biological activity, and mechanism of action, with a focus on
its potential in drug development. All data presented is for research purposes only.

Chemical and Physical Properties

Property Value

CAS Number 19776-98-8

Molecular Formula CsHsN20

Molecular Weight 148.16 g/mol

Appearance Solid

Purity >95% (as determined by HPLC)

Suppliers

N-Methylbenzo[d]oxazol-2-amine (CAS No. 19776-98-8) is available from various chemical
suppliers for research purposes, including:
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o MedChemExpress

e InvivoChem

e BLD Pharm

e Santa Cruz Biotechnology
e Biosynth

Biological Activity and Efficacy

N-Methylbenzo[d]oxazol-2-amine has shown significant anthelmintic activity. In vivo studies
using a Trichinella spiralis-infected mouse model demonstrated a dose-dependent reduction in
worm abundance.[1]

vo Effi : ichinella spirali

Dosage (mg/kg) Reduction in Worm Abundance (%)
250 49.17
500 64.54
1000 76.50

Data from Prangthip et al., Scientific Reports, 2023.[1]

Safety and Toxicity

Acute oral toxicity studies in rats have categorized N-Methylbenzo[d]oxazol-2-amine in
chemical category 5, indicating a relatively low acute toxicity profile.[1]

Parameter Value

LDso (Oral, Rat) > 2000 mg/kg

Data from Prangthip et al., Scientific Reports, 2023.[1]
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Mechanism of Action

Metabolomics studies on Trichinella spiralis have revealed that N-Methylbenzo[d]oxazol-2-
amine significantly alters the parasite's metabolic pathways. The compound has been shown
to up-regulate purine and pyrimidine metabolism while down-regulating sphingolipid
metabolism.[1]

Proposed Mechanism of Action
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Caption: Proposed mechanism of N-Methylbenzo[d]oxazol-2-amine on T. spiralis metabolism.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of N-
Methylbenzo[d]oxazol-2-amine.

In Vivo Anthelmintic Activity Assay (Trichinella spiralis-
infected mice)

« Animal Model: Female Swiss mice are infected with Trichinella spiralis larvae.
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e Treatment Groups:
o Control group (infected, untreated)
o N-Methylbenzo[d]oxazol-2-amine treated groups (e.g., 250, 500, 1000 mg/kg)
o Positive control group (e.g., Albendazole 250 mg/kg)

e Drug Administration: The compound is administered orally to the mice.

« Endpoint: After a set period, mice are euthanized, and the digestive tracts are examined to
determine the abundance of adult worms.

e Analysis: The percentage reduction in worm abundance is calculated for each treatment
group relative to the control group.[1]

Experimental Workflow for In Vivo Anthelmintic Assay
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Infection of Mice with T. spiralis Larvae

:

Grouping of Mice (Control, Test Compound, Positive Control)

:

Oral Administration of N-Methylbenzo[d]oxazol-2-amine

:
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Caption: Workflow for the in vivo anthelmintic activity assay.

Acute Oral Toxicity Study (Rats)

e Animal Model: Female Sprague-Dawley rats are used.

e Dosage: A limit test is performed where a high dose (e.g., 2000 mg/kg) of N-
Methylbenzo[d]oxazol-2-amine is administered orally to a group of rats.

o Observation: Animals are observed for signs of toxicity and mortality over a 14-day period.
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o Endpoint: The LDso is determined based on the observed mortality. If no mortality occurs at
the limit dose, the LDso is reported as being greater than that dose.[1]

Metabolomics Analysis of Trichinella spiralis

o Sample Preparation: Adult T. spiralis worms are exposed to N-Methylbenzo[d]oxazol-2-
amine in vitro.

o Metabolite Extraction: Metabolites are extracted from the treated and control worms.

o LC-MS/MS Analysis: The extracted metabolites are analyzed using liquid chromatography-
tandem mass spectrometry (LC-MS/MS) to identify and quantify the small molecules
present.

o Data Analysis: Statistical analysis is performed to identify metabolites that are significantly
up- or down-regulated in the treated group compared to the control group. Pathway analysis
is then used to determine the metabolic pathways that are most affected.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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